Cas no 2098014-34-5 (N4-(2,2-Diethoxyethyl)-N6-methylpyrimidine-4,6-diamine)

• Product Name: N4-(2,2-Diethoxyethyl)-N6-methylpyrimidine-4,6-diamine
• CAS No: 2098014-34-5
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5048007
• Update Time: 2025-11-04

N4-(2,2-Diethoxyethyl)-N6-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2,2-diethoxyethyl)-N6-methylpyrimidine-4,6-diamine
• 4-N-(2,2-diethoxyethyl)-6-N-methylpyrimidine-4,6-diamine
• N4-(2,2-Diethoxyethyl)-N6-methylpyrimidine-4,6-diamine

• Inchi： 1S/C11H20N4O2/c1-4-16-11(17-5-2)7-13-10-6-9(12-3)14-8-15-10/h6,8,11H,4-5,7H2,1-3H3,(H2,12,13,14,15)
• InChI Key： GNOBCULTQCBKJK-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1C=C(N=CN=1)NC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 188
• XLogP3: 1.4
• Topological Polar Surface Area: 68.3

Additional information on N4-(2,2-Diethoxyethyl)-N6-methylpyrimidine-4,6-diamine

N4-(2,2-Diethoxyethyl)-N6-methylpyrimidine-4,6-diamine: A Comprehensive Overview

N4-(2,2-Diethoxyethyl)-N6-methylpyrimidine-4,6-diamine, also known by its CAS registry number 2098014-34-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their versatile applications in drug discovery, polymer synthesis, and electronic materials.

The structure of N4-(2,2-Diethoxyethyl)-N6-methylpyrimidine-4,6-diamine features a pyrimidine ring with two amine groups at positions 4 and 6. The substituents on these positions are a 2,2-diethoxyethyl group at position 4 and a methyl group at position 6. This unique substitution pattern imparts distinctive electronic and steric properties to the molecule, making it suitable for various chemical transformations and functional applications.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials. For instance, researchers have explored its use in the preparation of high-performance polymers for optoelectronic devices. The presence of electron-rich amine groups on the pyrimidine ring facilitates strong intermolecular interactions, which are crucial for achieving high thermal stability and mechanical strength in polymer matrices.

In addition to its role in polymer chemistry, N4-(2,2-Diethoxyethyl)-N6-methylpyrimidine-4,6-diamine has shown promise in medicinal chemistry. Its ability to act as a ligand in metalloenzyme mimics has been investigated for potential applications in catalysis and drug delivery systems. The diethoxy substituent at position 4 contributes to enhanced solubility and bioavailability, making it an attractive candidate for pharmacological studies.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to prepare this compound on a larger scale.

From an environmental perspective, the development of sustainable synthetic pathways for N4-(2,2-Diethoxyethyl)-N6-methylpyrimidine-4,6-diamine is a critical area of research. Scientists are exploring the use of biocatalysts and green solvents to minimize waste generation and reduce the carbon footprint associated with its production.

In conclusion, N4-(2,2-Diethoxyethyl)-N6-methylpyrimidine-4,6-diamine (CAS No: 2098014-34-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemical research and industrial applications.